4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[4-(5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H21N7/c1-3-14-13(2)19-12-20-16(14)22-8-10-23(11-9-22)17-15-4-5-21-24(15)7-6-18-17/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: DOGXYTJFTBJIDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CN=C1N2CCN(CC2)C3=NC=CN4C3=CC=N4)C
• Molecular Formula: C17H21N7
• Molecular Weight: 323.4 g/mol

Description

4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazines and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is not fully understood. However, it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine have been studied extensively in scientific research. This compound has been found to modulate various biochemical pathways and physiological processes, including cell proliferation, apoptosis, inflammation, and neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine in lab experiments is its potential therapeutic applications in various diseases. However, one of the major limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for scientific research on 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine. One direction is to study its potential therapeutic applications in other diseases, such as autoimmune disorders and metabolic disorders. Another direction is to study its mechanism of action and optimize its therapeutic potential. Additionally, further studies are needed to evaluate its safety and toxicity in preclinical and clinical trials.

Synthesis Methods

The synthesis of 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine involves the reaction of 5-ethyl-6-methylpyrimidine-4-carboxylic acid with piperazine in the presence of a coupling agent. The resulting intermediate is then reacted with 4-bromo-1H-pyrazolo[3,4-d]pyrimidine to obtain the final product.

Scientific Research Applications

The potential therapeutic applications of 4-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine have been extensively studied in scientific research. This compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, it has been found to reduce the production of inflammatory cytokines. In neurological research, it has been found to improve cognitive function and reduce neuroinflammation.